2,4-Dichloro-6-(propan-2-yl)pyrimidine
Overview
Description
2,4-Dichloro-6-(propan-2-yl)pyrimidine is a chemical compound with the molecular formula C7H8Cl2N2 . It has a molecular weight of 191.06 . The compound is a liquid at room temperature .
Synthesis Analysis
The synthesis of pyrimidine derivatives, including 2,4-Dichloro-6-(propan-2-yl)pyrimidine, often involves the use of organolithium reagents . Nucleophilic attack on pyrimidines using N-methylpiperazine has been shown to be highly regioselective, favoring the formation of C-4 substituted products .Molecular Structure Analysis
The InChI code for 2,4-Dichloro-6-(propan-2-yl)pyrimidine is 1S/C7H8Cl2N2/c1-4(2)5-3-6(8)11-7(9)10-5/h3-4H,1-2H3 . The InChI key is QOPLCURPYPOIIB-UHFFFAOYSA-N .Chemical Reactions Analysis
The highly electron-deficient character of the pyrimidine ring makes the nucleophilic aromatic substitution (SNAr) reaction a general approach to the synthesis of a wide variety of pyrimidine derivatives . For example, phenyllithium undergoes nucleophilic addition to 2,4-chloropyrimidine .Physical And Chemical Properties Analysis
2,4-Dichloro-6-(propan-2-yl)pyrimidine is a liquid at room temperature .Scientific Research Applications
Synthesis and Optical Properties
2,4-Dichloro-6-(propan-2-yl)pyrimidine is utilized in the synthesis of various pyrimidine derivatives. For instance, 4-arylvinyl-2,6-di(pyridin-2-yl)pyrimidines were prepared using 2,4-dichloro-6-methylpyrimidine. These compounds show strong emission solvatochromism, indicating the formation of an intramolecular charge-separated emitting state. They also function as colorimetric and luminescent pH sensors, demonstrating dramatic color changes and luminescence switching upon acid introduction (Hadad et al., 2011).
Quantum Chemical Characterization
Quantum chemical methods have been applied to study hydrogen bonding sites in pyrimidine compounds derivatives, including those derived from 2,4-dichloro-6-(propan-2-yl)pyrimidine. This research helps in identifying major hydrogen bonding sites in pyrimidine derivatives, which is crucial for understanding their chemical reactivity and potential applications (Traoré et al., 2017).
Synthesis of Antitumor Compounds
This compound is also an important intermediate in the synthesis of small molecule anticancer drugs. For example, 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, synthesized using 2,4-dichloro-6-(propan-2-yl)pyrimidine, has been shown to be a potent lipid-soluble inhibitor of mammalian dihydrofolate reductase and demonstrates significant activity against certain carcinomas (Grivsky et al., 1980).
Nonlinear Optical Material
4,6-Dichloro-2-(methylsulfonyl)pyrimidine, synthesized from 2,4-dichloro-6-(propan-2-yl)pyrimidine, has been investigated for its nonlinear optical properties. Studies include molecular electrostatic potential maps, geometric parameters of hydrogen bonding complexes, and analysis of linear and nonlinear optical behavior, indicating its suitability for nonlinear optical devices like optical limiting and switching (Murthy et al., 2019).
Antimicrobial and Antifungal Activities
Pyrimidine derivatives, including those synthesized from 2,4-dichloro-6-(propan-2-yl)pyrimidine, have shown potent antimicrobial and antifungal activities. Studies have focused on synthesizing novel pyrimidine analogs and evaluating their effectiveness against various microbial strains (Goudgaon & Sheshikant, 2013).
Mechanism of Action
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
While specific future directions for 2,4-Dichloro-6-(propan-2-yl)pyrimidine are not mentioned in the search results, there is interest in the synthesis of 4,6-disubstituted pyrimidines . The introduction of hydrophobic groups such as phenyl, 1,3-dithianyl, or naphthyl, as well as a cationic side chain, are expected to enhance affinity with the serotonin (5-HT) receptor sites .
properties
IUPAC Name |
2,4-dichloro-6-propan-2-ylpyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8Cl2N2/c1-4(2)5-3-6(8)11-7(9)10-5/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOPLCURPYPOIIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=NC(=N1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60289016 | |
Record name | 2,4-Dichloro-6-(propan-2-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60289016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichloro-6-(propan-2-yl)pyrimidine | |
CAS RN |
89938-05-6 | |
Record name | NSC58570 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=58570 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,4-Dichloro-6-(propan-2-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60289016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dichloro-6-(propan-2-yl)pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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